Cas no 190792-82-6 (trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide)
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide Chemical and Physical Properties
Names and Identifiers
-
- trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide
- Acetamide, N-[(3S,4R)-tetrahydro-4-hydroxy-3-furanyl]-
-
- MDL: MFCD32690850
- Inchi: 1S/C6H11NO3/c1-4(8)7-5-2-10-3-6(5)9/h5-6,9H,2-3H2,1H3,(H,7,8)/t5-,6-/m0/s1
- InChI Key: OWIQIUKFPXWKFP-WDSKDSINSA-N
- SMILES: C(N[C@@H]1[C@@H](O)COC1)(=O)C
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D971965-100mg |
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide |
190792-82-6 | 95% | 100mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | D971965-250mg |
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide |
190792-82-6 | 95% | 250mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | D971965-500mg |
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide |
190792-82-6 | 95% | 500mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | D971965-1g |
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide |
190792-82-6 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | D971965-5g |
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide |
190792-82-6 | 95% | 5g |
$4475 | 2024-07-28 | |
| eNovation Chemicals LLC | D971965-50mg |
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide |
190792-82-6 | 95% | 50mg |
$240 | 2024-07-28 | |
| eNovation Chemicals LLC | D971965-50mg |
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide |
190792-82-6 | 95% | 50mg |
$240 | 2025-02-18 | |
| eNovation Chemicals LLC | D971965-250mg |
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide |
190792-82-6 | 95% | 250mg |
$555 | 2025-02-18 | |
| eNovation Chemicals LLC | D971965-500mg |
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide |
190792-82-6 | 95% | 500mg |
$780 | 2025-02-18 | |
| eNovation Chemicals LLC | D971965-100mg |
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide |
190792-82-6 | 95% | 100mg |
$340 | 2025-02-18 |
trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide
Comprehensive Overview of trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide (CAS No. 190792-82-6)
Trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide, also known by its CAS number 190792-82-6, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, which include a tetrahydrofuran ring and an acetamide functional group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.
The chemical structure of trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide consists of a tetrahydrofuran ring with a hydroxyl group at the 4-position and an acetamide group attached to the 3-position. The presence of these functional groups imparts specific chemical properties that are crucial for its applications in drug discovery and development. The hydroxyl group can participate in hydrogen bonding, while the acetamide group provides additional reactivity and solubility properties.
Recent research has highlighted the potential of trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide in various therapeutic areas. For instance, studies have shown that this compound can serve as a scaffold for the development of inhibitors targeting specific enzymes involved in disease pathways. One notable application is in the inhibition of protein kinases, which are key players in signal transduction pathways and are often dysregulated in cancer and other diseases.
In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide exhibited potent inhibitory activity against certain kinases. The study utilized high-throughput screening techniques to identify lead compounds and further optimized them through structure-activity relationship (SAR) studies. The results indicated that these derivatives could effectively inhibit kinase activity with high selectivity and low toxicity, making them promising candidates for further preclinical and clinical evaluation.
Beyond kinase inhibition, trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide has also shown potential in other therapeutic areas. For example, it has been explored as a precursor for the synthesis of antiviral agents. A recent study published in the European Journal of Medicinal Chemistry reported the synthesis of novel antiviral compounds derived from this scaffold. The compounds were tested against a panel of viruses, including influenza and herpes simplex virus (HSV), and showed promising antiviral activity with low cytotoxicity.
The synthetic accessibility of trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide is another factor contributing to its widespread use in research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 4-hydroxytetrahydrofuran with acetyl chloride or acetic anhydride, followed by nucleophilic substitution to introduce the acetamide group. These methods have been optimized to achieve high yields and purity, making the compound readily available for large-scale applications.
In addition to its use as a building block for bioactive molecules, trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide has also found applications in analytical chemistry. Its unique spectral properties make it useful as a reference standard or internal standard in various analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These applications highlight the compound's versatility and importance in both research and industrial settings.
The safety profile of trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity when used under appropriate conditions. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety in laboratory settings.
In conclusion, trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide (CAS No. 190792-82-6) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse applications make it an important molecule for ongoing scientific exploration and development. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing our understanding of biological processes and developing new therapeutic agents.
190792-82-6 (trans-N-(4-Hydroxy-tetrahydro-furan-3-yl)-acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)